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Introduction

The cyclic dinucleotide 2',3'-cyclic GMP-AMP (2',3'-cGAMP) has emerged as a critical second
messenger in the innate immune response of Drosophila melanogaster. This molecule serves
as a potent activator of the Stimulator of Interferon Genes (STING) pathway, initiating a robust
antiviral transcriptional program. The fruit fly model offers a powerful genetic system to dissect
the intricacies of this evolutionarily conserved signaling cascade, providing valuable insights for
both fundamental research and the development of novel immunomodulatory therapeutics.
This document provides detailed application notes and experimental protocols for utilizing 2',3'-
cGAMP in Drosophila research.

Signaling Pathway of 2',3'-cGAMP in Drosophila

In Drosophila, the recognition of viral pathogens leads to the production of cyclic dinucleotides,
including 2',3'-cGAMP, by cGAS-like receptors (cGLRs) such as cGLR1 and cGLR2.[1][2][3]
2',3'-cGAMP then binds to and activates the Drosophila STING protein (dSTING), an
endoplasmic reticulum-associated transmembrane protein.[4] Activated dSTING signals
through the IKKP kinase to activate the NF-kB transcription factor Relish.[4][5] Relish then
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translocates to the nucleus and induces the expression of a broad range of antiviral effector
genes, leading to the suppression of viral replication and improved host survival.[5][6][7]

Notably, this antiviral response is independent of the canonical autophagy and small interfering
RNA (siRNA) pathways.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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